Cas no 1806613-23-9 (3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806613-23-9
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 4939537
• Update Time: 2025-05-26

3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C15H20O6/c1-3-20-12-8-10(5-6-13(16)21-4-2)7-11(9-12)14(17)15(18)19/h7-9,14,17H,3-6H2,1-2H3,(H,18,19)
• InChI Key： UXHXDIDXZXUUFU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 296.12598835 g/mol
• Monoisotopic Mass: 296.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.1
• Molecular Weight: 296.31

Additional information on 3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid

3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806613-23-9): A Comprehensive Overview

3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806613-23-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as EEMPMA, is characterized by its complex molecular structure, which includes an ethoxy group and a mandelic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in pharmaceutical research and development.

The chemical structure of 3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid (EEMPMA) is represented by the formula C₁₄H₁₈O₆. The presence of the mandelic acid moiety, a derivative of benzene with a carboxylic acid and a hydroxyl group, contributes to its potential as a chiral building block in asymmetric synthesis. The ethoxy groups, on the other hand, enhance the solubility and stability of the compound, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of EEMPMA in various biological contexts. One notable area of research is its role as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that EEMPMA exhibits potent inhibitory activity against aldose reductase, an enzyme implicated in diabetic complications such as retinopathy and neuropathy. This finding suggests that EEMPMA could be developed into a therapeutic agent for managing diabetes-related conditions.

In addition to its enzymatic inhibition properties, EEMPMA has also shown promise in anti-inflammatory and anti-cancer research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that EEMPMA effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results indicate that EEMPMA could be a valuable lead compound for developing anti-inflammatory drugs.

The anti-cancer potential of EEMPMA has been explored in several preclinical studies. Research published in the journal Cancer Letters reported that EEMPMA exhibits significant cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that EEMPMA could be further investigated as a potential anticancer agent.

Beyond its biological activities, the synthetic accessibility of EEMPMA is another important aspect that contributes to its value in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including esterification, condensation, and oxidation steps. The ease of synthesis allows for large-scale production and facilitates further optimization and derivatization to enhance its therapeutic properties.

The safety profile of EEMPMA is also an important consideration for its potential use in drug development. Preliminary toxicology studies have shown that EEMPMA exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further comprehensive safety evaluations are necessary to ensure its safety for human use.

In conclusion, 3-Ethoxy-5-(3-ethoxy-3-oxopropyl)mandelic acid (EEMPMA) is a multifaceted compound with promising applications in various areas of pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new therapeutic agents targeting diabetes-related complications, inflammation, and cancer. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects, paving the way for future clinical applications.